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Compound of Interest

Compound Name: Solvent Yellow 82

CAS No.: 12227-67-7

Cat. No.: B1174984

Get Quote

In the intricate world of plant biology, the visualization of lipid structures is paramount to

understanding cellular processes, from energy storage to the formation of protective barriers.

While various dyes are employed for this purpose, a review of scientific literature reveals that

Solvent Yellow 82 is not utilized in botanical applications. Its primary use is in industrial

contexts such as inks and coatings.[1][2][3][4][5][6][7][8] Instead, botanical researchers rely on

a specialized palette of fluorescent dyes to illuminate lipid-rich structures. This guide provides a

comparative analysis of three prominent fluorescent dyes used in botany for lipid staining:

Fluorol Yellow 088, Nile Red, and BODIPY, with a focus on their applications, experimental

protocols, and performance.

Key Applications in Plant Science
These fluorescent dyes are instrumental in visualizing a range of lipid-based structures within

plant tissues:

Suberin Lamellae: Fluorol Yellow 088 is a highly effective dye for staining suberin lamellae,

which are lipid-rich layers in the cell walls of certain tissues like the root endodermis and
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periderm.[9][10][11][12] These layers form critical barriers that regulate the movement of

water and solutes.

Lipid Droplets: Nile Red and BODIPY are extensively used to visualize lipid droplets, which

are dynamic organelles involved in the storage of neutral lipids.[13][14]

Chloroplast Membranes: Nile Red has been successfully used to stain the envelope

membranes of chloroplasts, allowing for the assessment of their integrity.[15][16]

General Lipid Structures: All three dyes can be used to stain a variety of hydrophobic

structures within plant cells and tissues.[10][13][17]

Comparative Data of Fluorescent Dyes
For researchers selecting a dye, the following table summarizes the key quantitative and

qualitative characteristics of Fluorol Yellow 088, Nile Red, and BODIPY.
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Feature Fluorol Yellow 088 Nile Red
BODIPY (e.g.,
BODIPY 493/503)

Primary Target

Suberin lamellae,

hydrophobic

structures[10][11]

Neutral lipids, lipid

droplets, chloroplast

envelopes[13][14]

Neutral lipids, lipid

droplets, cell

membranes[13][18]

Excitation (nm) ~365[10] 488-550 ~493[18]

Emission (nm) ≥420[10]
550-650 (depending

on lipid environment)
~503[18]

Photostability Prone to bleaching[19] Moderate High

Specificity
High for suberized

and cutinized walls
High for neutral lipids

High for neutral lipids,

can be conjugated for

specificity[20][18]

Toxicity

Not extensively

documented in

provided results

Low to moderate

Generally low, but can

vary with

concentration[21]

Key Advantage
Excellent for suberin

visualization[17]

Strong fluorescence in

lipid-rich

environments[13]

High photostability

and narrow emission

spectra

Key Limitation

Can be difficult to

quantify cell counts

after staining[19]

Broad emission

spectrum can lead to

bleed-through

Can require

permeabilization

agents for some cell

types[21]

Experimental Protocols
Detailed methodologies are crucial for reproducible results. The following are representative

protocols for each dye.

Fluorol Yellow 088 Staining for Suberin
This protocol is adapted from methods used for staining suberin in Arabidopsis roots.
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Preparation of Staining Solution: Prepare a 0.01% (w/v) solution of Fluorol Yellow 088 in

lactic acid.[19] A fresh solution is recommended for optimal performance.[19]

Sample Incubation: Incubate 5-day-old seedlings in the staining solution at 70°C for 30

minutes.[19]

Rinsing: Rinse the seedlings in water three times for 5 minutes each.[19]

Counter-staining (Optional): For enhanced visualization of cell borders, counter-stain with a

0.5% (w/v) aqueous solution of Aniline Blue at room temperature for 30 minutes in the dark.

[19]

Final Washing: Wash the samples in water for at least 30 minutes, changing the water every

10 minutes.[19]

Mounting and Observation: Mount the samples in 50% glycerol and observe using a

fluorescence microscope with a standard GFP filter set.[19] It is important to keep the

samples in the dark after staining and to observe them within 3 hours to prevent leakage of

the fluorescent signal.[19]

Nile Red Staining for Lipid Droplets
This protocol is a general guide for staining lipid droplets in plant tissues.

Preparation of Staining Solution: Prepare a stock solution of Nile Red in a suitable solvent

like acetone or DMSO. Dilute the stock solution to a working concentration of 1-10 µg/mL in

a buffer or growth medium.

Sample Incubation: Infiltrate leaf discs or immerse seedlings in the Nile Red working

solution.[22] Incubation time can vary from a few minutes to an hour depending on the

tissue.

Washing: Briefly rinse the samples with the buffer or medium to remove excess stain.

Mounting and Observation: Mount the samples in the buffer or a suitable mounting medium

and observe with a fluorescence microscope using an excitation wavelength around 488-550

nm.[15]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://www.researchgate.net/figure/Nile-Red-staining-of-leaf-lipid-droplets-from-Camellia-sinensis-cv-Tieguanyin-The-third_fig1_331355597
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.668414/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BODIPY 493/503 Staining for Lipid Droplets
This protocol is based on staining lipid droplets in Arabidopsis leaves.

Preparation of Staining Solution: Prepare a 1 mg/ml stock solution of BODIPY 493/503 in

DMSO.[18] Dilute the stock solution 1,000-fold to a working concentration of 1 µg/ml in a

phosphate buffer.[18]

Sample Incubation: Mix an equal volume of the final lipid droplet fraction with the working

dye solution and incubate for 15 minutes in the dark.[18]

Observation: Observe the stained lipid droplets directly using a fluorescence microscope

with an excitation wavelength of 488 nm and an emission collection window of 500-540 nm.

[18]

Visualizing Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key steps in each

staining protocol.

Prepare 0.01% Fluorol Yellow 088
in Lactic Acid

Incubate Seedlings
(70°C, 30 min)

Rinse in Water
(3x, 5 min each)

Counter-stain with
Aniline Blue (Optional)

Final Wash in Water
(30 min) Mount in 50% Glycerol Fluorescence Microscopy

(GFP Filter)

Click to download full resolution via product page

Caption: Workflow for Fluorol Yellow 088 staining of suberin.

Prepare Nile Red
Working Solution (1-10 µg/mL) Incubate Plant Tissue Briefly Rinse Mount Sample Fluorescence Microscopy

(Ex: 488-550 nm)

Click to download full resolution via product page

Caption: General workflow for Nile Red staining of lipids.
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(15 min, dark)
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Caption: Workflow for BODIPY staining of lipid droplets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

1. kremer-pigmente.com [kremer-pigmente.com]

2. epsilonpigments.com [epsilonpigments.com]

3. Page loading... [guidechem.com]

4. Solvent Yellow 82 – Ranbar D190Y Metal Complex Dye [ranbarr.com]

5. Solvent Yellow 82 Dyes | CAS 12227-67-7 Manufacturers in India [colorantsgroup.com]

6. Solvent Yellow 82 - Neozapon Yellow 157 - Technosol Yellow R from Emperor Chem
[emperordye.com]

7. Solvent Yellow – 82 – Arihant Chemical Corporation [arihantchemcorp.com]

8. additivesforpolymer.com [additivesforpolymer.com]

9. scbt.com [scbt.com]

10. medchemexpress.com [medchemexpress.com]

11. Histochemical Staining of Suberin in Plant Roots [bio-protocol.org]

12. Histochemical Staining of Suberin in Plant Roots - PMC [pmc.ncbi.nlm.nih.gov]

13. Imaging Plant Lipids with Fluorescent Reporters - PMC [pmc.ncbi.nlm.nih.gov]

14. youtube.com [youtube.com]

15. Frontiers | Visualizing the Integrity of Chloroplast Envelope by Rhodamine and Nile Red
Staining [frontiersin.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1174984/docs?utm_src=pdf-body-img#comparative-analysis-of-fluorescent-dyes-for-lipid-staining-in-botanical-research
https://www.benchchem.com/product/b1174984?utm_src=pdf-custom-synthesis#bc-rfq
https://www.kremer-pigmente.com/en/shop/dyes-vegetable-color-paints/944012-liquid-stain-solvent-yellow-82.html
https://www.epsilonpigments.com/solvent-dyes/metal-complex-solvent-dyes/Solvent-Yellow-82.html
https://www.guidechem.com/encyclopedia/solvent-yellow-82-dic16990.html
https://ranbarr.com/products/solvent-yellow-82-d190y/
https://www.colorantsgroup.com/solvent-yellow-82.php
https://emperordye.com/tds/solvent-yellow-82.html
https://emperordye.com/tds/solvent-yellow-82.html
https://arihantchemcorp.com/solvent-dyes/solvent-yellow-82/
https://www.additivesforpolymer.com/portfolio/solvent-yellow-82/
https://www.scbt.com/p/fluorol-yellow-088-81-37-8
https://www.medchemexpress.com/fluorol-yellow-088.html
https://bio-protocol.org/exchange/protocoldetail?id=3904&type=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC7952936/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11723198/
https://www.youtube.com/watch?v=u8ifW2UHLF8
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.668414/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.668414/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. Lipid Droplet Isolation from Arabidopsis thaliana Leaves - PMC [pmc.ncbi.nlm.nih.gov]

19. wp.unil.ch [wp.unil.ch]

20. probes.bocsci.com [probes.bocsci.com]

21. researchgate.net [researchgate.net]

22. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Comparative Analysis of Fluorescent Dyes for Lipid
Staining in Botanical Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174984/docs#comparative-analysis-of-fluorescent-
dyes-for-lipid-staining-in-botanical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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